Methyl 6-(hydroxymethyl)-2,5-dihydropyran-6-carboxylate
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Description
Methyl 6-(hydroxymethyl)-2,5-dihydropyran-6-carboxylate is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Synthesis
Methyl 6-(hydroxymethyl)-2,5-dihydropyran-6-carboxylate is involved in various chemical reactions and synthesis processes. For instance, Abbott et al. (1974) explored its reactions in the rearrangement of Diels–Alder adducts of furan, highlighting its role in complex chemical transformations (Abbott, Acheson, Flowerday, & Brown, 1974). Similarly, Zonouz, Eskandari, and Khavasi (2012) described a green and efficient method for synthesizing related compounds, emphasizing the compound's significance in environmentally friendly chemical processes (Zonouz, Eskandari, & Khavasi, 2012).
Corrosion Inhibition
In the field of materials science, particularly in corrosion inhibition, derivatives of dihydropyran, closely related to this compound, have been studied. Dohare et al. (2017) investigated pyranpyrazole derivatives as novel corrosion inhibitors for mild steel, demonstrating the compound's potential in industrial applications (Dohare, Ansari, Quraishi, & Obot, 2017).
Medicinal Chemistry
In medicinal chemistry, derivatives of dihydropyran, which are structurally related to this compound, play a crucial role. For example, Prugh et al. (1990) explored derivatives of tetrahydropyran-2-ones as inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A reductase, highlighting the potential pharmacological importance of these compounds (Prugh, Alberts, Deana, Gilfillian, Huff, Smith, & Wiggins, 1990).
Biochemical Research
In biochemical research, studies like those conducted by Globisch et al. (2010) on the tissue distribution of hydroxymethylcytosine, indirectly relate to the study of hydroxymethyl compounds like this compound. Such studies contribute to our understanding of cellular and molecular mechanisms (Globisch, Münzel, Müller, Michalakis, Wagner, Koch, Brückl, Biel, & Carell, 2010).
Properties
IUPAC Name |
methyl 6-(hydroxymethyl)-2,5-dihydropyran-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4/c1-11-7(10)8(6-9)4-2-3-5-12-8/h2-3,9H,4-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKLGLCDFXVLJMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC=CCO1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.